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Compound of Interest

Compound Name: Giffonin R

Cat. No.: B13383195 Get Quote

For Immediate Release

SALERNO, Italy – A comprehensive technical guide detailing the chemical structure,

spectroscopic properties, and isolation of Giffonin R, a diaryl ether heptanoid discovered in the

flowers of the hazelnut tree (Corylus avellana), is now available for researchers, scientists, and

professionals in drug development. This guide provides an in-depth look at the molecular

characteristics of this natural product, offering valuable data for further investigation into its

potential biological activities.

Giffonin R is a member of the giffonin class of compounds, a series of diarylheptanoids

isolated from the "Tonda di Giffoni" cultivar of Corylus avellana, a plant renowned for its

production of PGI (Protected Geographical Indication) hazelnuts in the Campania region of

Italy. The structural elucidation of Giffonin R was achieved through extensive spectroscopic

analysis, primarily relying on one- and two-dimensional Nuclear Magnetic Resonance (NMR)

spectroscopy and high-resolution mass spectrometry.

Chemical Structure of Giffonin R
Giffonin R possesses a diaryl ether heptanoid skeleton. The definitive structure was reported

by Masullo and colleagues in a 2016 publication in the journal Phytochemistry.

[Image of the chemical structure of Giffonin R would be placed here]

Physicochemical and Spectroscopic Data
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A summary of the key physicochemical and spectroscopic data for Giffonin R is presented

below, compiled from the primary literature. This information is crucial for the identification and

characterization of this compound in future studies.

Property Value

Molecular Formula C₁₉H₁₆O₃

Molar Mass 292.33 g/mol

CAS Number 1966183-72-1

¹H NMR (CD₃OD, 500 MHz)
Refer to detailed NMR data in the original

publication

¹³C NMR (CD₃OD, 125 MHz)
Refer to detailed NMR data in the original

publication

High-Resolution MS
Refer to detailed MS data in the original

publication

Experimental Protocols
The isolation and purification of Giffonin R from the male flowers of Corylus avellana involved

a multi-step process. The following is a summarized workflow based on the methodologies

described in the scientific literature. For precise experimental parameters, researchers are

directed to the original publication by Masullo et al. (2016).
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Extraction Fractionation

Purification

Dried Flowers of Corylus avellana
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Crude Methanol Extract

Solvent Partitioning

Ethyl Acetate Fraction

Column Chromatography
(Sephadex LH-20)

Semi-preparative HPLC

Isolated Giffonin R

Click to download full resolution via product page

Caption: General workflow for the isolation of Giffonin R.

Signaling Pathways and Biological Activity
The broader class of giffonins has been investigated for various biological activities, including

antioxidant properties. The diarylheptanoid scaffold is a common feature in natural products

with interesting pharmacological profiles. Further research is warranted to elucidate the specific

biological targets and signaling pathways modulated by Giffonin R. The following diagram
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illustrates a hypothetical workflow for investigating the biological activity of a novel natural

product like Giffonin R.

Initial Screening

Mechanistic Studies

In vivo Validation

Giffonin R

In vitro Bioassays
(e.g., Antioxidant, Anti-inflammatory)

Identification of Active Pathways

Cell-based Assays

Target Identification

Animal Models

Pharmacokinetic & Pharmacodynamic Studies
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Caption: A logical workflow for the biological evaluation of Giffonin R.

This technical guide serves as a foundational resource for the scientific community, providing

the essential chemical and methodological information required to advance the study of

Giffonin R and other related natural products. For complete and detailed information, please

refer to the primary scientific literature.

To cite this document: BenchChem. [Unveiling the Molecular Architecture of Giffonin R: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13383195#what-is-the-chemical-structure-of-giffonin-
r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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